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Compound of Interest

Compound Name: Jak-IN-15

Cat. No.: B15144709

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like Jak-IN-15, a Janus kinase (JAK) inhibitor, are paramount to
ensuring laboratory safety and environmental responsibility. While a specific Safety Data Sheet
(SDS) for Jak-IN-15 is not readily available, this guide provides a comprehensive disposal
protocol based on established best practices for hazardous chemical waste and information
from similar JAK inhibitors.

Prudent Practice: Given the biological activity of Jak-IN-15 as a kinase inhibitor, it should be
handled as a potentially hazardous substance. Safety Data Sheets for other small molecule
kinase inhibitors indicate potential hazards such as acute oral toxicity and aquatic toxicity.
Therefore, appropriate personal protective equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat, must be worn at all times when handling this
compound.

Step-by-Step Disposal Protocol

This procedure outlines the necessary steps for the proper disposal of Jak-IN-15, whether in
solid form or dissolved in a solvent.

» Waste Identification and Segregation:

o Treat as Hazardous Waste: All materials contaminated with Jak-IN-15, including unused
product, solutions, and contaminated labware (e.g., pipette tips, tubes, flasks), must be
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disposed of as hazardous chemical waste. These materials should never be disposed of in
the regular trash or down the drain.[1]

o Segregate Waste Streams:

» Solid Waste: Collect solid Jak-IN-15 and contaminated disposable labware in a
designated, leak-proof container clearly labeled as "Hazardous Waste."

» Liquid Waste: Solutions containing Jak-IN-15 should be collected in a separate,
compatible, and leak-proof container, also labeled as "Hazardous Waste." It is crucial
not to mix incompatible waste streams. For instance, organic solvent solutions should
not be mixed with aqueous waste.

o Waste Container Labeling: Proper labeling is critical for the safe handling and disposal of
chemical waste. The label on the hazardous waste container must include:

The words "Hazardous Waste."

[¢]

The full chemical name: "Jak-IN-15."

o

o

The approximate concentration and quantity of the waste.

[¢]

The date when the waste was first added to the container.

[¢]

The name and contact information of the principal investigator or responsible person.

o

The laboratory room number.
o Storage of Chemical Waste:

o Store waste containers in a designated and secure area within the laboratory, away from
general work areas.

o Ensure containers are kept tightly closed at all times, except when adding waste, to
prevent the release of vapors.

o Disposal of Empty Containers:
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o To be considered non-hazardous, an empty container that held Jak-IN-15 must be triple-
rinsed with a suitable solvent capable of removing the chemical residue.

o The rinsate from this cleaning process must be collected and treated as hazardous liquid
waste.

o After triple-rinsing and allowing it to air-dry in a well-ventilated area (such as a chemical
fume hood), the container may be disposed of in the regular laboratory trash after the label
has been fully defaced or removed.

e Arranging for Waste Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule

a pickup for the hazardous waste.

o Do not transport hazardous waste outside of the laboratory. Trained EHS personnel should
handle the collection and transportation of the waste.

Quantitative Data Summary

While specific quantitative data for Jak-IN-15 is not available, the following table summarizes
key information for a related JAK inhibitor, Deuruxolitinib, to provide context on potential
hazards.

Hazard Classification

L Category GHS Statement
(Deuruxolitinib)
Acute toxicity, Oral Category 4 Harmful if swallowed[1]
Acute aquatic toxicity Category 1 Very toxic to aquatic life[1]

] ) o Very toxic to aquatic life with
Chronic aquatic toxicity Category 1 ]
long lasting effects[1]

Experimental Protocols

Specific experimental protocols for the disposal of Jak-IN-15 are not detailed in publicly
available literature. The standard and mandatory procedure is to follow the hazardous chemical
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waste disposal protocols established by your institution's EHS department, which are in
compliance with local, state, and federal regulations.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Jak-IN-15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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